Cas no 21054-79-5 (1-decyl-2,3-dimethyl-1h-imidazol-3-ium Bromide)

• Product Name: 1-decyl-2,3-dimethyl-1h-imidazol-3-ium Bromide
• CAS No: 21054-79-5
• MF: C₁₅H₂₉BrN₂
• MW: 317.308163404465
• CID: 1402207
• Update Time: 2025-06-15

1-decyl-2,3-dimethyl-1h-imidazol-3-ium Bromide Chemical and Physical Properties

Names and Identifiers

• 1-Decyl-2,3-dimethyl-1H-imidazol-3-ium bromide
• 1-Decyl-1H-pyridin-2-on
• N-n-Decyl-2(1H)-pyridon
• 2(1H)-Pyridinone, 1-decyl-
• N-decyl-2-pyridone
• 1-decyl-2,3-dimethyl-imidazolium, bromide
• 1-decyl-2,3-dimethylimidazol-1-ium bromide
• CTK1I6918
• 1-Decyl-2,3-dimethyl-imidazolium, Bromid
• 1-decyl-1H-pyridin-2-one
• 1-DECYL-2,3-DIMETHYLIMIDAZOLIUM BROMIDE
• 3-Decyl-1,2-dimethyl-1H-imidazolium bromide
• 1-decyl-2,3-dimethyl-1h-imidazol-3-ium Bromide

• Inchi： 1S/C15H29N2.BrH/c1-4-5-6-7-8-9-10-11-12-17-14-13-16(3)15(17)2;/h13-14H,4-12H2,1-3H3;1H/q+1;/p-1
• InChI Key： AIRABDWLEWAYBF-UHFFFAOYSA-M
• SMILES： [Br-].N1(C=C[N+](C)=C1C)CCCCCCCCCC

Computed Properties

• Exact Mass: 286.9245

Experimental Properties

• Melting Point: 84-86 ºC
• PSA: 8.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-decyl-2,3-dimethyl-1h-imidazol-3-ium Bromide

Recent Advances in the Study of 1-Decyl-2,3-dimethyl-1H-imidazol-3-ium Bromide (CAS: 21054-79-5)

1-Decyl-2,3-dimethyl-1H-imidazol-3-ium Bromide (CAS: 21054-79-5) is a quaternary ammonium compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, belonging to the class of imidazolium salts, has shown promising applications in drug delivery, antimicrobial activity, and as a potential therapeutic agent. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, providing new insights into its potential uses in medicine and biotechnology.

The synthesis of 1-Decyl-2,3-dimethyl-1H-imidazol-3-ium Bromide has been optimized to improve yield and purity, with recent methodologies emphasizing green chemistry principles. Researchers have employed solvent-free reactions and microwave-assisted synthesis to reduce environmental impact while maintaining high efficiency. These advancements are critical for scaling up production for industrial and pharmaceutical applications.

In terms of biological activity, studies have demonstrated that 1-Decyl-2,3-dimethyl-1H-imidazol-3-ium Bromide exhibits strong antimicrobial properties against a range of Gram-positive and Gram-negative bacteria, including multi-drug resistant strains. Its mechanism of action involves disrupting bacterial cell membranes, leading to cell lysis and death. This makes it a promising candidate for developing new antibiotics, particularly in the face of rising antibiotic resistance.

Additionally, this compound has been investigated for its potential in drug delivery systems. Its amphiphilic nature allows it to form micelles and vesicles, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. Recent in vitro and in vivo studies have shown that 1-Decyl-2,3-dimethyl-1H-imidazol-3-ium Bromide-based delivery systems can improve the therapeutic efficacy of anticancer drugs, reducing side effects and increasing target specificity.

Despite these promising findings, challenges remain in the clinical translation of 1-Decyl-2,3-dimethyl-1H-imidazol-3-ium Bromide. Issues such as cytotoxicity at high concentrations and long-term stability need to be addressed. Ongoing research is focused on modifying the chemical structure to enhance biocompatibility and reduce toxicity while retaining its beneficial properties.

In conclusion, 1-Decyl-2,3-dimethyl-1H-imidazol-3-ium Bromide (CAS: 21054-79-5) represents a versatile compound with significant potential in pharmaceutical and biomedical applications. Continued research into its synthesis, biological activity, and drug delivery capabilities will be essential for unlocking its full therapeutic potential. Future studies should also explore its interactions with biological systems in greater detail to ensure safety and efficacy in clinical settings.